Cas no 1824058-70-9 (3-Pyridineacetaldehyde, 5-bromo-2-fluoro-)

• Product Name: 3-Pyridineacetaldehyde, 5-bromo-2-fluoro-
• CAS No: 1824058-70-9
• MF: C₇H₅BrFNO
• MW: 218.023104429245
• CID: 6546431
• PubChem ID: 90318425
• Update Time: 2025-05-21

3-Pyridineacetaldehyde, 5-bromo-2-fluoro- Chemical and Physical Properties

Names and Identifiers

• 3-Pyridineacetaldehyde, 5-bromo-2-fluoro-

• Inchi： 1S/C7H5BrFNO/c8-6-3-5(1-2-11)7(9)10-4-6/h2-4H,1H2
• InChI Key： WJDJTXZMARTGAT-UHFFFAOYSA-N
• SMILES： C1(F)=NC=C(Br)C=C1CC=O

Experimental Properties

• Density: 1.636±0.06 g/cm3(Predicted)
• Boiling Point: 292.1±35.0 °C(Predicted)
• pka: -3.12±0.20(Predicted)

Additional information on 3-Pyridineacetaldehyde, 5-bromo-2-fluoro-

3-Pyridineacetaldehyde, 5-Bromo-2-Fluoro

3-Pyridineacetaldehyde, 5-bromo-2-fluoro (CAS No: 1824058-70-9) is a highly specialized organic compound that has garnered significant attention in the fields of organic synthesis and materials science. This compound is a derivative of pyridine, a six-membered aromatic ring with one nitrogen atom, and it features a unique combination of substituents: a bromine atom at the 5-position and a fluoro group at the 2-position, along with an acetaldehyde group at the 3-position. The combination of these substituents imparts distinctive electronic and steric properties to the molecule, making it a valuable building block in various chemical applications.

The synthesis of 3-pyridineacetaldehyde, 5-bromo-2-fluoro involves a series of carefully designed reactions that highlight the importance of regioselectivity and functional group compatibility. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses of such compounds. For instance, researchers have employed palladium-catalyzed cross-coupling reactions to introduce the bromine and fluoro substituents at specific positions on the pyridine ring. These methods not only enhance the yield but also ensure high purity, which is critical for downstream applications.

One of the most promising applications of 3-pyridineacetaldehyde, 5-bromo-2-fluoro lies in its use as an intermediate in drug discovery programs. The compound's ability to act as a versatile scaffold allows chemists to explore its potential in designing bioactive molecules with specific pharmacological properties. For example, studies have shown that this compound can serve as a precursor for constructing heterocyclic frameworks that exhibit anti-inflammatory or anticancer activities.

In addition to its role in medicinal chemistry, 3-pyridineacetaldehyde, 5-bromo-2-fluoro has also found applications in materials science. Its electronic properties make it a candidate for use in organic electronics, such as light-emitting diodes (LEDs) or field-effect transistors (FETs). Recent research has focused on incorporating this compound into conjugated systems to improve charge transport properties and device performance.

The structural versatility of 3-pyridineacetaldehyde, 5-bromo-2-fluoro is further highlighted by its ability to participate in various chemical transformations. For instance, the acetaldehyde group can undergo condensation reactions with alcohols or amines to form imines or hemiacetals, respectively. These reactions open up new avenues for functionalizing the molecule and tailoring its properties for specific applications.

From an analytical standpoint, the characterization of 3-pyridineacetaldehyde, 5-bromo-2-fluoro has been significantly enhanced by modern spectroscopic techniques. High-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have been instrumental in confirming its molecular structure and purity. These techniques provide critical insights into the compound's stability and reactivity under different conditions.

Looking ahead, the continued exploration of 3-pyridineacetaldehyde, 5-bromo-2-fluoro is expected to yield further breakthroughs in both academic research and industrial applications. Its unique combination of functional groups positions it as a key player in the development of novel materials and therapeutic agents.